Cas no 2228801-82-7 (tert-butyl N-4-(1,2-dihydroxyethyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(1,2-dihydroxyethyl)-3-methoxyphenylcarbamate
• CAS No: 2228801-82-7
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 6403257
• PubChem ID: 165846448
• Update Time: 2025-10-30

tert-butyl N-4-(1,2-dihydroxyethyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1,2-dihydroxyethyl)-3-methoxyphenylcarbamate
• EN300-1899363
• tert-butyl N-[4-(1,2-dihydroxyethyl)-3-methoxyphenyl]carbamate
• 2228801-82-7

• Inchi： 1S/C14H21NO5/c1-14(2,3)20-13(18)15-9-5-6-10(11(17)8-16)12(7-9)19-4/h5-7,11,16-17H,8H2,1-4H3,(H,15,18)
• InChI Key： YNEVBRPUKWMQEX-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)C(CO)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 88Ų

Additional information on tert-butyl N-4-(1,2-dihydroxyethyl)-3-methoxyphenylcarbamate

Introduction to Tert-butyl N-4-(1,2-dihydroxyethyl)-3-methoxyphenylcarbamate (CAS No. 2228801-82-7)

Tert-butyl N-4-(1,2-dihydroxyethyl)-3-methoxyphenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228801-82-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their stability, solubility, and biological activity. The structural features of this molecule, particularly the presence of a tert-butyl group, two hydroxyethyl side chains, and a methoxyphenyl moiety, contribute to its unique chemical properties and potential pharmacological effects.

The tert-butyl group at the nitrogen position of the carbamate moiety enhances the lipophilicity of the molecule, making it more suitable for membrane penetration and interaction with biological targets. This feature is particularly advantageous in drug design, as it can improve pharmacokinetic profiles such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the 1,2-dihydroxyethyl side chains introduce polar hydroxyl groups, which can influence solubility and binding affinity. The methoxyphenyl ring provides a hydrophobic aromatic core that can interact with hydrophobic pockets of enzymes or receptors, further modulating biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies suggest that Tert-butyl N-4-(1,2-dihydroxyethyl)-3-methoxyphenylcarbamate may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, preliminary computational studies have indicated potential interactions with cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). These findings align with the growing interest in developing novel carbamate-based therapeutics for chronic inflammatory conditions.

In vitro experiments have also explored the cytotoxicity and antioxidant properties of this compound. The presence of multiple hydroxyl groups in the 1,2-dihydroxyethyl side chains suggests that it may possess antioxidant activity by scavenging reactive oxygen species (ROS). This is particularly relevant in contexts where oxidative stress plays a significant role in disease pathogenesis. Furthermore, the structural rigidity provided by the carbamate linkage and the aromatic ring could enhance binding stability to biological targets, making it a promising candidate for further pharmacological investigation.

The synthesis of Tert-butyl N-4-(1,2-dihydroxyethyl)-3-methoxyphenylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the 1,2-dihydroxyethyl side chains and condensation reactions to form the carbamate linkage. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, have improved the efficiency and scalability of these processes. These developments are crucial for enabling large-scale production and further exploration of its pharmacological potential.

The pharmaceutical industry has long been interested in carbamate derivatives due to their broad spectrum of biological activities. Compounds similar to Tert-butyl N-4-(1,2-dihydroxyethyl)-3-methoxyphenylcarbamate have been investigated for their potential applications in treating neurological disorders, cardiovascular diseases, and metabolic syndromes. The unique combination of structural features in this compound makes it an attractive candidate for drug discovery programs aimed at identifying novel therapeutic agents. By leveraging modern synthetic techniques and computational tools, researchers can rapidly screen and optimize derivatives for improved efficacy and safety profiles.

Future research directions may focus on exploring the mechanism of action of this compound through detailed biochemical assays and structural biology studies. Understanding how it interacts with specific proteins or enzymes at an atomic level will provide insights into its therapeutic potential and limitations. Additionally, preclinical studies will be essential to assess its pharmacokinetic properties, toxicity profile, and potential side effects before moving into human clinical trials. These studies will help determine whether this compound or its derivatives can be developed into a viable drug candidate for treating human diseases.

In conclusion,Tert-butyl N-4-(1,2-dihydroxyethyl)-3-methoxyphenylcarbamate (CAS No. 2228801-82-7) represents a promising compound with unique structural features that make it attractive for pharmaceutical applications. Its synthesis involves sophisticated organic chemistry techniques that continue to evolve with advances in synthetic methodologies. Preliminary studies suggest potential biological activities that warrant further investigation into its therapeutic potential. As research progresses,Tert-butyl N-4-(1,2-dihydroxyethyl)-3-methoxyphenylcarbamate could contribute significantly to the development of new treatments for various diseases by leveraging its chemical properties effectively.